Cas no 69113-55-9 (5-Cyano-2-methylbenzyl bromide)

• Product Name: 5-Cyano-2-methylbenzyl bromide
• CAS No: 69113-55-9
• MF: C₉H₈BrN
• MW: 210.070521354675
• CID: 5009092
• Update Time: 2025-11-01

5-Cyano-2-methylbenzyl bromide Chemical and Physical Properties

Names and Identifiers

• 5-Cyano-2-methylbenzyl bromide
• 3-(bromomethyl)-4-methylbenzonitrile

• Inchi： 1S/C9H8BrN/c1-7-2-3-8(6-11)4-9(7)5-10/h2-4H,5H2,1H3
• InChI Key： YSRSZQPBPHWFIH-UHFFFAOYSA-N
• SMILES： BrCC1C=C(C#N)C=CC=1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 170
• XLogP3: 2.6
• Topological Polar Surface Area: 23.8

Additional information on 5-Cyano-2-methylbenzyl bromide

5-Cyano-2-methylbenzyl Bromide (CAS No. 69113-55-9): An Overview and Applications in Modern Chemistry

5-Cyano-2-methylbenzyl bromide (CAS No. 69113-55-9) is a versatile organic compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound is characterized by its unique molecular structure, which includes a cyano group, a methyl group, and a bromine atom attached to a benzyl moiety. The combination of these functional groups endows 5-Cyano-2-methylbenzyl bromide with a wide range of chemical reactivity and potential applications.

The molecular formula of 5-Cyano-2-methylbenzyl bromide is C₉H₈BrN, and its molecular weight is approximately 206.07 g/mol. The compound is typically supplied as a colorless or pale yellow liquid with a boiling point of around 180°C at 1 mmHg. It is soluble in common organic solvents such as dichloromethane, ethanol, and acetone, but has limited solubility in water.

In the realm of organic synthesis, 5-Cyano-2-methylbenzyl bromide serves as an important building block for the construction of more complex molecules. The presence of the bromine atom makes it an excellent leaving group, facilitating various substitution reactions. For instance, it can undergo nucleophilic substitution reactions to form new carbon-nucleophile bonds, which are crucial in the synthesis of pharmaceuticals and fine chemicals. Recent studies have explored the use of 5-Cyano-2-methylbenzyl bromide in the development of novel catalysts and ligands for asymmetric synthesis, further expanding its utility in synthetic chemistry.

In medicinal chemistry, 5-Cyano-2-methylbenzyl bromide has been investigated for its potential as an intermediate in the synthesis of bioactive compounds. The cyano group can be converted into various functional groups such as carboxylic acids, amides, and alcohols through well-established chemical transformations. These derivatives have shown promise in the development of drugs targeting various diseases. For example, a recent study published in the Journal of Medicinal Chemistry reported the use of 5-Cyano-2-methylbenzyl bromide-derived compounds in the design of inhibitors for specific enzymes involved in cancer progression.

The unique electronic properties of 5-Cyano-2-methylbenzyl bromide also make it an attractive candidate for applications in materials science. The cyano group contributes to strong electron-withdrawing effects, which can influence the electronic structure and properties of materials derived from this compound. Researchers have explored the use of 5-Cyano-2-methylbenzyl bromide-based polymers in the development of conductive materials and sensors. These materials have shown potential in various technological applications, including electronic devices and environmental monitoring systems.

Safety considerations are paramount when handling 5-Cyano-2-methylbenzyl bromide. While it is not classified as a hazardous material under current regulations, proper precautions should be taken to ensure safe handling and storage. This includes using appropriate personal protective equipment (PPE) such as gloves and goggles, working in well-ventilated areas, and following standard laboratory safety protocols.

In conclusion, 5-Cyano-2-methylbenzyl bromide (CAS No. 69113-55-9) is a valuable compound with diverse applications in organic synthesis, medicinal chemistry, and materials science. Its unique chemical structure and reactivity make it an essential building block for the development of new molecules and materials with potential benefits across multiple industries. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in modern chemistry.